Cas no 87349-75-5 (N-(2,6-Dichlorophenyl)acetamidine)

N-(2,6-Dichlorophenyl)acetamidine structure
87349-75-5 structure
Product Name:N-(2,6-Dichlorophenyl)acetamidine
CAS No:87349-75-5
MF:C8H8Cl2N2
MW:203.068519592285
CID:708776
PubChem ID:13268360
Update Time:2025-04-19

N-(2,6-Dichlorophenyl)acetamidine Chemical and Physical Properties

Names and Identifiers

    • N-(2,6-Dichlorophenyl)acetamidine
    • N-(2-,6-Dichlorophenyl)ethanimidamide
    • Ethanimidamide,N-(2,6-dichlorophenyl)-
    • N'-(2,6-dichlorophenyl)ethanimidamide
    • SCHEMBL2254930
    • DTXSID30533376
    • 87349-75-5
    • (1E)-N'-(2,6-Dichlorophenyl)ethanimidamide
    • DKAYQEJONKSFQN-UHFFFAOYSA-N
    • AKOS014838358
    • Inchi: 1S/C8H8Cl2N2/c1-5(11)12-8-6(9)3-2-4-7(8)10/h2-4H,1H3,(H2,11,12)
    • InChI Key: DKAYQEJONKSFQN-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(C=1/N=C(\C)/N)Cl

Computed Properties

  • Exact Mass: 202.0064537g/mol
  • Monoisotopic Mass: 202.0064537g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 38.4Ų
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